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Compound of Interest

Compound Name: Ferutinin

Cat. No.: B1214473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Ferutinin
stock solutions in various cell-based assays. Ferutinin is a natural sesquiterpene compound

with diverse biological activities, making it a molecule of interest in cancer biology,

endocrinology, and drug discovery.[1] Proper preparation and handling of Ferutinin solutions

are critical for obtaining reproducible and reliable experimental results.

Data Summary
The following tables summarize the key quantitative data for the preparation and storage of

Ferutinin stock solutions.

Table 1: Ferutinin Properties and Storage Recommendations
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Parameter Value Reference

Molecular Formula C₂₂H₃₀O₄ [2]

Molecular Weight 358.5 g/mol [2]

Recommended Solvent
Dimethyl sulfoxide (DMSO),

anhydrous
[3][4]

Solid Storage -20°C (stable for ≥ 4 years) [2][3]

Stock Solution Storage (Short-

term)

-20°C (up to 2 weeks in

DMSO)
[5][6]

Stock Solution Storage (Long-

term)

-80°C (up to 6 months in

DMSO)
[3][6]

Table 2: Recommended Concentrations for Stock and Working Solutions

Solution Type Concentration Solvent Notes Reference

Stock Solution 10 mM DMSO

A common

starting

concentration for

serial dilutions.

[1]

Working

Concentration

Range

10 nM - 100 µM
Cell Culture

Medium

Broad range for

dose-response

experiments.[5]

The final DMSO

concentration in

the medium

should be ≤0.1%.

[4]

[4][5]

Osteogenic

Differentiation
10 µg/mL

Differentiation

Medium

Example

concentration for

specific

differentiation

assays.

[4]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Ferutinin Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Ferutinin in DMSO.

Materials:

Ferutinin powder (Formula Weight: 358.47 g/mol )[1]

Anhydrous, sterile Dimethyl sulfoxide (DMSO)[3]

Sterile, amber microcentrifuge tubes[3]

Vortex mixer

Calibrated analytical balance

Procedure:

In a sterile environment, accurately weigh 3.58 mg of Ferutinin powder.[1]

Transfer the powder to a sterile, amber microcentrifuge tube.[1]

Add 1 mL of anhydrous, sterile DMSO to the tube.[1]

Vortex the tube until the Ferutinin is completely dissolved. Visually inspect the solution to

ensure no particles are visible.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[3]

Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[3]

Protocol 2: Dilution of Ferutinin Stock Solution for Cell-
Based Assays
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This protocol details the dilution of the 10 mM DMSO stock solution into the final cell culture

medium.

Materials:

10 mM Ferutinin stock solution in DMSO[1]

Pre-warmed (37°C) complete cell culture medium[1]

Sterile tubes

Procedure:

Thaw an aliquot of the 10 mM Ferutinin stock solution at room temperature.[1]

Calculate the required volume of the stock solution to achieve the desired final concentration

in your cell culture medium.

Example for a final concentration of 10 µM in 10 mL of medium:

Use the formula: V₁C₁ = V₂C₂

Where:

V₁ = Volume of stock solution

C₁ = Concentration of stock solution (10 mM or 10,000 µM)

V₂ = Final volume of medium (10 mL)

C₂ = Final concentration of Ferutinin (10 µM)

V₁ = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL[1]

Ensure the final concentration of DMSO in the cell culture medium is kept low (typically

≤0.1%) to avoid solvent-induced toxicity.[4]

In the example above, the final DMSO concentration is (10 µL / 10,000 µL) * 100% =

0.1%.[1]
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Add the calculated volume of the Ferutinin stock solution to the pre-warmed cell culture

medium.

Mix thoroughly by gentle inversion or pipetting before adding to the cells.

Visualizations
Experimental Workflow
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Stock Solution Preparation

Working Solution Preparation

Cell-Based Assay

Weigh 3.58 mg Ferutinin

Dissolve in 1 mL Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Stock Aliquot

Calculate Dilution Volume

Dilute in Pre-warmed Medium

Mix Gently

Treat Cells with Working Solution

Incubate for Desired Time

Analyze Cellular Response

Click to download full resolution via product page

Caption: Workflow for Ferutinin Stock and Working Solution Preparation.
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Signaling Pathways Modulated by Ferutinin
Ferutinin is known to modulate several signaling pathways, primarily acting as a

phytoestrogen. It functions as an agonist for Estrogen Receptor α (ERα) and can act as both an

agonist and antagonist for Estrogen Receptor β (ERβ).[2][6] This interaction with estrogen

receptors can subsequently influence downstream pathways such as MEK/ERK and PI3K/Akt.

[7] Additionally, Ferutinin has been shown to modulate the Wnt/β-catenin signaling pathway,

which is crucial in processes like osteogenic differentiation.[8]

Estrogen Receptor Signaling Wnt Signaling

Ferutinin

ERα

Agonist

ERβ

Agonist/Antagonist
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Caption: Signaling Pathways Modulated by Ferutinin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

